Styrene, ethyl acrylate, acrylic acid resin

• CAS No.: 25585-77-7
• Molecular Formula: C16H20O4
• Molecular Weight: 276.33 g/mol
• IUPAC Name: ethyl prop-2-enoate;prop-2-enoic acid;styrene
• InChI: InChI=1S/C8H8.C5H8O2.C3H4O2/c1-2-8-6-4-3-5-7-8;1-3-5(6)7-4-2;1-2-3(4)5/h2-7H,1H2;3H,1,4H2,2H3;2H,1H2,(H,4,5)
• InChI Key: JESHXKDBDWGKKZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=C.C=CC1=CC=CC=C1.C=CC(=O)O

Description

Styrene, ethyl acrylate, acrylic acid resin is a useful research compound. Its molecular formula is C16H20O4 and its molecular weight is 276.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A styrene/ethyl acrylate/acrylic acid copolymer emulsion was prepared using 384 g of a mixed monomer feed (39.7, 59.6, 0.7% by weight respectively) fed to a reaction vessel. The temperature was maintained at 60°±2° C. until polymerization was complete, using a redox system. 56.8 g of a mixture of styrene, acrylic acid and γ-methacryloxypropyl trimethoxy silane (81.3, 16.9, 1.8% by weight respectively) was then added to the polymer emulsion and polymerised under similar conditions. By this manner a shell of polymer containing Si-OH or Si-OCH3 groups in the chain around a core of styrene/ethyl acrylate copolymer was obtained.